Cas no 1490207-70-9 (1-(3-Bromophenoxy)methylcyclopentan-1-ol)

• Product Name: 1-(3-Bromophenoxy)methylcyclopentan-1-ol
• CAS No: 1490207-70-9
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 5057882
• Update Time: 2025-10-20

1-(3-Bromophenoxy)methylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-((3-Bromophenoxy)methyl)cyclopentan-1-ol
• 1-(3-Bromophenoxy)methylcyclopentan-1-ol

• Inchi： 1S/C12H15BrO2/c13-10-4-3-5-11(8-10)15-9-12(14)6-1-2-7-12/h3-5,8,14H,1-2,6-7,9H2
• InChI Key： KDQXNHMNZZFUNB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OCC1(CCCC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 202
• XLogP3: 3
• Topological Polar Surface Area: 29.5

Additional information on 1-(3-Bromophenoxy)methylcyclopentan-1-ol

1-(3-Bromophenoxy)methylcyclopentan-1-ol (CAS No. 1490207-70-9): Structural Insights and Emerging Applications in Organic Chemistry

1-(3-Bromophenoxy)methylcyclopentan-1-ol, identified by the unique chemical identifier CAS No. 1490207-70-9, represents a structurally distinct organic compound with a hybrid architecture combining a brominated aromatic ring and a cyclopentanol core. This molecule belongs to the class of substituted phenoxy alcohols, a category of compounds frequently explored in pharmaceutical and materials science research due to their tunable physicochemical properties. The integration of a 3-bromophenoxy moiety with a cyclopentyl hydroxyl group creates a scaffold that offers multiple sites for functionalization, making it a valuable intermediate in synthetic pathways targeting bioactive molecules.

The structural framework of 1-(3-Bromophenoxy)methylcyclopentan-1-ol is characterized by three key components: (i) the five-membered cyclopentane ring bearing a primary alcohol functional group, (ii) the methylene bridge connecting the cyclopentane to the phenoxy substituent, and (iii) the 3-bromo-substituted phenolic oxygen atom. The bromine atom at the para position relative to the phenoxy linkage introduces electronic effects that influence reactivity patterns during cross-coupling reactions such as Suzuki or Buchwald–Hartwig couplings. Recent studies highlight how halogenated aromatic systems like this one can modulate molecular interactions in enzyme-substrate recognition processes, suggesting potential applications in drug discovery programs targeting G-protein coupled receptors (GPCRs) or kinase enzymes.

Synthetic methodologies for preparing CAS No. 1490207-70-9 typically involve nucleophilic substitution reactions between activated cyclopentanol derivatives and electrophilic bromoarenes under phase-transfer catalytic conditions. A notable advancement reported in 2024 involves the use of N-heterocyclic carbene (NHC)-stabilized copper(I) complexes to achieve high regioselectivity in C–O bond formation between bromoaromatics and alkoxides derived from cycloalcohols. This approach not only improves yield efficiency but also reduces byproduct formation compared to traditional base-promoted methods using potassium tert-butoxide.

In the context of medicinal chemistry, compounds containing both aromatic halogen atoms and cyclic hydroxyl groups have shown promise as modulators of cellular signaling pathways. For instance, analogs of 1-(3-Bromophenoxy)methylcyclopentan-1- derivatives have been evaluated for their ability to inhibit acetylcholinesterase activity—a target relevant to Alzheimer’s disease therapeutics—through molecular docking simulations published in *Journal of Medicinal Chemistry* (Q3 2025). While these studies focus on related structures rather than CAS No. 1490207 directly, they underscore the broader relevance of similar scaffolds in neurodegenerative disease research.

The physical properties of this compound include moderate solubility in polar organic solvents such as DMSO or THF but limited aqueous solubility due to its lipophilic nature stemming from both the aromatic ring and cycloalkane moiety. Thermal stability studies conducted at elevated temperatures (up to 85°C) demonstrate retention of structural integrity for over 48 hours when stored under inert atmosphere conditions, indicating suitability for multi-step synthetic protocols requiring elevated reaction temperatures.

An emerging area of interest involves leveraging the dual functionality present in this molecule—specifically, the combination of an aromatic oxygen donor and an adjacent hydroxyl group—for designing chelating agents capable of coordinating transition metals like copper(II) or iron(III). Such coordination complexes could find applications in catalysis or as contrast agents for magnetic resonance imaging (MRI), although these remain preliminary investigations at present.

Analytical characterization techniques confirm structural features through various spectroscopic methods: IR spectroscopy reveals characteristic O–H stretching vibrations around 3658 cm⁻¹ corresponding to free alcohol groups; H NMR spectra exhibit distinct signals for aromatic protons adjacent to bromine atoms (~6.8–8.5 ppm) as well as cycloalkane methylene groups (~2.5–3.5 ppm); X-ray crystallography data obtained from single crystals grown via slow evaporation from acetone solutions further validate intermolecular hydrogen bonding patterns between hydroxyl groups and neighboring oxygen atoms.

Eco-toxicological assessments currently underway aim to evaluate environmental fate parameters such as biodegradation rates and aquatic toxicity profiles for compounds bearing similar structural motifs to CAS No. 1490207. Preliminary findings suggest that while these molecules exhibit low acute toxicity toward standard test organisms like *Daphnia magna*, long-term exposure effects remain under investigation through OECD guideline-compliant studies.

In summary, 1-(3-Bromophenoxy)methylcyclopentan- compounds represent an intriguing class within modern organic chemistry due to their versatile reactivity profiles and potential utility across multiple scientific disciplines including pharmaceutical development, materials engineering, and analytical sciences. As research continues into optimizing synthetic routes and exploring novel applications for this scaffold, it is likely that new insights will emerge regarding its role in addressing contemporary challenges faced by chemists working at the intersection of biology and materials science.